Cas no 75970-53-5 (1H-Benzimidazol-2-amine,1-(phenylmethyl)-N-4-piperidinyl-, hydrobromide (1:2))

• Product Name: 1H-Benzimidazol-2-amine,1-(phenylmethyl)-N-4-piperidinyl-, hydrobromide (1:2)
• CAS No: 75970-53-5
• MF: C₁₉H₂₄Br₂N₄
• MW: 468.228662490845
• CID: 569378
• PubChem ID: 3018629
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,1-(phenylmethyl)-N-4-piperidinyl-, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,1-(phenylmethyl)-N-4-piperidinyl-, hydrobromide (1:2)
• 1-Benzyl-N-piperidin-4-yl-1H-benzimidazol-2-amine dihydrobromide
• 1-benzyl-N-piperidin-4-ylbenzimidazol-2-amine,dihydrobromide
• SCHEMBL11305424
• DTXSID30997333
• EINECS 278-352-1
• 1-Benzyl-N-(piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-imine--hydrogen bromide (1/2)
• 75970-53-5
• NS00058920

• Inchi： 1S/C19H22N4.2BrH/c1-2-6-15(7-3-1)14-23-18-9-5-4-8-17(18)22-19(23)21-16-10-12-20-13-11-16;;/h1-9,16,20H,10-14H2,(H,21,22);2*1H
• InChI Key： QNSAKENZIKRDGL-UHFFFAOYSA-N
• SMILES： Br.Br.N(C1=NC2C=CC=CC=2N1CC1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 468.035
• Monoisotopic Mass: 466.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Boiling Point: 515.6°C at 760 mmHg
• Flash Point: 265.6°C